Cas no 1235441-02-7 (2-(6-fluoro-1H-indol-3-yl)ethanethioamide)

• Product Name: 2-(6-fluoro-1H-indol-3-yl)ethanethioamide
• CAS No: 1235441-02-7
• MF: C₁₀H₉FN₂S
• MW: 208.255264043808
• MDL: MFCD15209752
• CID: 5206661
• Update Time: 2025-06-07

2-(6-fluoro-1H-indol-3-yl)ethanethioamide Chemical and Physical Properties

Names and Identifiers

• 2-(6-fluoro-1H-indol-3-yl)ethanethioamide
• 1H-Indole-3-ethanethioamide, 6-fluoro-

• MDL： MFCD15209752
• Inchi： 1S/C10H9FN2S/c11-7-1-2-8-6(3-10(12)14)5-13-9(8)4-7/h1-2,4-5,13H,3H2,(H2,12,14)
• InChI Key： UUQFKVVCBJJRBH-UHFFFAOYSA-N
• SMILES： S=C(CC1=CNC2C=C(C=CC1=2)F)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• XLogP3: 1.5
• Topological Polar Surface Area: 73.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on 2-(6-fluoro-1H-indol-3-yl)ethanethioamide

Introduction to 2-(6-fluoro-1H-indol-3-yl)ethanethioamide (CAS No: 1235441-02-7)

2-(6-fluoro-1H-indol-3-yl)ethanethioamide is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional attributes. This molecule, identified by the chemical abstracts service number CAS No: 1235441-02-7, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a fluoro-substituted indole core and an ethanethioamide moiety endows this compound with distinct chemical properties that make it a valuable scaffold for developing novel therapeutic agents.

The fluoro-substituent at the 6-position of the indole ring is a strategically important feature, as fluorine atoms are well-known for their ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles of pharmaceutical compounds. In recent years, the incorporation of fluorine into drug molecules has been extensively studied, with numerous success stories in oncology, central nervous system (CNS) disorders, and anti-inflammatory therapies. The fluoro-indole structure in 2-(6-fluoro-1H-indol-3-yl)ethanethioamide is particularly noteworthy for its role in enhancing the bioavailability and selectivity of potential drug candidates.

On the other hand, the ethanethioamide functional group contributes to the compound's reactivity and interaction with biological targets. This moiety is often employed in medicinal chemistry due to its versatility in forming hydrogen bonds and participating in dipole-dipole interactions, which are critical for achieving high binding affinity. The combination of these two key structural elements—fluoro-substituted indole and ethanethioamide—makes 2-(6-fluoro-1H-indol-3-yl)ethanethioamide a promising candidate for further exploration in drug development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such compounds with biological targets more accurately. Studies have shown that molecules containing a fluoro-indole scaffold can exhibit potent activity against various enzymes and receptors involved in disease pathways. For instance, research published in leading journals like *Journal of Medicinal Chemistry* and *Bioorganic & Medicinal Chemistry* has highlighted the potential of fluorinated indoles as inhibitors of kinases and other therapeutic targets. The ethanethioamide group further enhances these interactions by providing additional binding sites.

In addition to its structural significance, 2-(6-fluoro-1H-indol-3-yl)ethanethioamide has been investigated for its pharmacological properties. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes implicated in inflammation and cancer progression. The fluoro-substituent, in particular, has been shown to improve the metabolic stability of indole-based drugs, reducing their susceptibility to degradation by cytochrome P450 enzymes. This characteristic is crucial for extending the half-life of therapeutic agents and improving patient compliance.

The synthesis of 2-(6-fluoro-1H-indol-3-yl)ethanethioamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the indole core efficiently. The introduction of the fluoro-group typically requires specialized reagents or techniques to achieve regioselectivity, ensuring that the fluorine is incorporated at the desired position on the indole ring.

The role of computational tools in designing and optimizing such compounds cannot be overstated. Molecular docking simulations have been used to predict how 2-(6-fluoro-1H-indol-3-yl)ethanethioamide interacts with potential biological targets, providing insights into its mechanism of action. These simulations help researchers identify key binding residues and optimize the compound's structure for improved efficacy. Furthermore, virtual screening techniques have been applied to identify analogs of this molecule with enhanced pharmacological properties.

Current research trends indicate that compounds like 2-(6-fluoro-1H-indol-3-yl)ethanethioamide are likely to play a significant role in next-generation therapeutics. The integration of fluorine into drug molecules continues to be a hot area of investigation, with new applications emerging regularly. Additionally, the development of novel synthetic routes and computational methods will further facilitate the discovery and optimization of such compounds.

The broader implications of these findings are substantial for human health. By leveraging structural motifs like the fluoro-substituted indole and ethanethioamide, researchers can develop more effective treatments for a variety of diseases. As our understanding of molecular interactions improves, compounds such as 2-(6-fluoro-1H-indol-3-yl)ethanethioamide will continue to serve as valuable tools in pharmaceutical innovation.